Cas no 2227646-92-4 ((1R)-3-amino-1-(6-methylpyridin-2-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(6-methylpyridin-2-yl)propan-1-ol
• CAS No: 2227646-92-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5909793
• PubChem ID: 96737313
• Update Time: 2025-10-29

(1R)-3-amino-1-(6-methylpyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(6-methylpyridin-2-yl)propan-1-ol
• EN300-1809176
• 2227646-92-4

• Inchi： 1S/C9H14N2O/c1-7-3-2-4-8(11-7)9(12)5-6-10/h2-4,9,12H,5-6,10H2,1H3/t9-/m1/s1
• InChI Key： CKKGKEZKVIKKEY-SECBINFHSA-N
• SMILES： O[C@@H](C1C=CC=C(C)N=1)CCN

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-3-amino-1-(6-methylpyridin-2-yl)propan-1-ol

Chemical Profile of (1R)-3-amino-1-(6-methylpyridin-2-yl)propan-1-ol (CAS No. 2227646-92-4)

The compound (1R)-3-amino-1-(6-methylpyridin-2-yl)propan-1-ol, identified by its CAS number 2227646-92-4, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This chiral alcohol, featuring a proline-like backbone with a methylpyridine substituent, has garnered attention due to its structural versatility and potential biological activity. The stereochemistry at the carbon center, specifically the (1R) configuration, is crucial for its interaction with biological targets, making it a subject of interest for medicinal chemists exploring enantioselective drug design.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of selective and potent therapeutic agents. The presence of both an amino group and a pyridine moiety in (1R)-3-amino-1-(6-methylpyridin-2-yl)propan-1-ol suggests potential applications in the synthesis of kinase inhibitors, G-protein coupled receptor modulators, or other enzyme-targeted drugs. The pyridine ring, in particular, is a common pharmacophore found in many bioactive molecules due to its ability to form hydrogen bonds and participate in hydrophobic interactions with protein binding sites.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. For instance, modifications of the pyridine ring have been shown to enhance binding affinity and selectivity in small molecule inhibitors. The methyl substitution at the 6-position of the pyridine ring in this compound may influence its electronic properties and solubility, which are critical factors in drug-like characteristics such as bioavailability and pharmacokinetics. Furthermore, the chiral center at the propanol backbone introduces an additional layer of complexity that can be exploited to achieve enantiopurity in drug formulations.

The synthesis of such complex molecules often involves multi-step organic transformations, including asymmetric reductions, nucleophilic substitutions, and functional group interconversions. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been instrumental in constructing the desired molecular architecture efficiently. The stereocontrol during these reactions is paramount to ensure the correct configuration of the chiral center, which can significantly impact the biological activity of the final product.

Computational chemistry has also played a pivotal role in understanding the structural and electronic properties of (1R)-3-amino-1-(6-methylpyridin-2-yl)propan-1-ol. Molecular modeling techniques can predict binding interactions with potential targets, helping researchers to optimize lead compounds before experimental validation. These simulations can provide insights into how subtle changes in the molecular structure might affect potency or selectivity, guiding the design of next-generation analogs.

In clinical research, compounds like this one are often screened for their potential therapeutic effects across various disease models. Preclinical studies may investigate their efficacy in vitro using cell-based assays or in vivo using animal models to assess pharmacological activity and safety profiles. The combination of structural flexibility and well-defined functional groups makes this compound a promising candidate for further exploration in drug development pipelines.

Additionally, green chemistry principles are increasingly being applied to improve synthetic methodologies for such compounds. This includes optimizing reaction conditions to minimize waste generation, using sustainable solvents, and employing catalysts that can be recovered and reused. Such approaches align with broader efforts to make pharmaceutical manufacturing more environmentally friendly while maintaining high standards of quality and yield.

The future prospects for (1R)-3-amino-1-(6-methylpyridin-2-yl)propan-1-ol extend beyond its current applications. As our understanding of biological pathways grows more sophisticated, so too does our ability to design molecules that interact with them with high precision. This compound serves as a testament to the ingenuity of modern synthetic chemistry and its potential to address unmet medical needs through innovative molecular design.